Cas no 1238062-30-0 (1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-)
1238062-30-0 structure
Product Name:1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
CAS No:1238062-30-0
MF:C14H15IN2O
MW:354.186175584793
CID:2145154
Update Time:2023-11-19
1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazole
- CID 121004589
- 1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
-
- Inchi: 1S/C14H15IN2O/c15-13-10-12(11-6-2-1-3-7-11)16-17(13)14-8-4-5-9-18-14/h1-3,6-7,10,14H,4-5,8-9H2
- InChI Key: OHJTZGXLRNTEOS-UHFFFAOYSA-N
- SMILES: IC1=CC(C2C=CC=CC=2)=NN1C1CCCCO1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Topological Polar Surface Area: 27
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Boiling Point: 464.5±45.0 °C(Predicted)
- pka: -0.85±0.19(Predicted)
1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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